![molecular formula C9H11Cl2N5 B6240029 1-(pyrimidin-2-yl)-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole dihydrochloride CAS No. 2567497-42-9](/img/no-structure.png)
1-(pyrimidin-2-yl)-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole dihydrochloride
Description
The compound “1-(pyrimidin-2-yl)-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole dihydrochloride” is a derivative of pyrazolopyrimidine . Pyrazolopyrimidines are a series of isomeric heterocyclic chemical compounds with the molecular formula C6H5N3 . They form the central core of a variety of more complex chemical compounds including some pharmaceuticals .
Synthesis Analysis
The synthesis of pyrazolopyrimidines involves various methods. A silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane as a “CNN” building block to terminal alkynes provides pyrazoles . One-pot condensations of ketones, aldehydes, and hydrazine monohydrochloride readily formed pyrazoline intermediates under mild conditions . In situ oxidation employing bromine afforded a wide variety of pyrazoles in very good yields .Molecular Structure Analysis
The molecular structure of “1-(pyrimidin-2-yl)-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole dihydrochloride” can be analyzed using various spectroscopic techniques. For instance, Mass spectra (MS) for these compounds showed the correct quasimolecular ions, and their IR spectra revealed the presence of the functional groups .Chemical Reactions Analysis
The chemical reactions involving “1-(pyrimidin-2-yl)-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole dihydrochloride” can be complex and varied. For instance, a phosphine-free [3+2] cycloaddition reaction of dialkyl azodicarboxylates with substituted propargylamines provides functionalized pyrazoles in good yields and high selectivity at room temperature .Future Directions
The future directions for “1-(pyrimidin-2-yl)-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole dihydrochloride” could involve further exploration of its potential biological activities. For instance, CDK2 inhibition is an appealing target for cancer treatment that targets tumor cells in a selective manner . Further investigations could focus on its potential as a CDK2 inhibitor .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(pyrimidin-2-yl)-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole dihydrochloride involves the condensation of pyrimidine-2-carbaldehyde with 1,3-diaminopropane to form 1-(pyrimidin-2-yl)propane-1,3-diamine. This intermediate is then reacted with 1,3-cyclohexanedione to form the pyrrolo[3,4-c]pyrazole ring system. The resulting compound is then treated with hydrochloric acid to form the dihydrochloride salt of the final product.", "Starting Materials": [ "Pyrimidine-2-carbaldehyde", "1,3-diaminopropane", "1,3-cyclohexanedione", "Hydrochloric acid" ], "Reaction": [ "Step 1: Condensation of pyrimidine-2-carbaldehyde with 1,3-diaminopropane in the presence of a suitable catalyst to form 1-(pyrimidin-2-yl)propane-1,3-diamine.", "Step 2: Reaction of 1-(pyrimidin-2-yl)propane-1,3-diamine with 1,3-cyclohexanedione in the presence of a suitable catalyst to form the pyrrolo[3,4-c]pyrazole ring system.", "Step 3: Treatment of the resulting compound with hydrochloric acid to form the dihydrochloride salt of 1-(pyrimidin-2-yl)-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole." ] } | |
CAS RN |
2567497-42-9 |
Product Name |
1-(pyrimidin-2-yl)-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole dihydrochloride |
Molecular Formula |
C9H11Cl2N5 |
Molecular Weight |
260.1 |
Purity |
95 |
Origin of Product |
United States |
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